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Compound of Interest

Compound Name: MY33-3

Cat. No.: B10829981

Audience: Researchers, scientists, and drug development professionals.
Introduction

MY33-3 is a potent and selective inhibitor of the receptor protein tyrosine phosphatase
(RPTP)B/L, with a reported IC50 value of approximately 0.1 uM.[1][2][3] It also demonstrates
inhibitory activity against PTP-1B, with an IC50 of around 0.7 uM.[1][2][3] This small molecule
is utilized in research to investigate signaling pathways and has been shown to reduce ethanol
consumption and alleviate sevoflurane-induced neuroinflammation and cognitive dysfunction.
[2][3] Proper preparation of a stock solution is the first critical step for ensuring accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for MY33-3
due to its excellent solubilizing properties for many organic compounds.[4][5] This document
provides a detailed protocol for the preparation, storage, and handling of MY33-3 stock
solutions in DMSO.

Quantitative Data Summary

A summary of the essential chemical properties of MY33-3 and recommended volumes for
stock solution preparation is provided below.
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Property Value Reference
Molecular Formula C16H13F6NS2 [1]
Molecular Weight 397.4 g/mol [1][2]

CAS Number 2204280-41-9 [1][6]

Stock Solution Preparation Volumes

] Volume of DMSO to  Volume of DMSO to
Desired

Volume of DMSO to

. add to 1 mg of add to 5 mg of add to 10 mg of
Concentration
MY33-3 MY33-3 MY33-3
1mM 2.5164 mL 12.5818 mL 25.1636 mL
5 mM 0.5033 mL 2.5164 mL 5.0327 mL
10 mM 0.2516 mL 1.2582 mL 2.5164 mL

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a stock solution of MY33-3 in

DMSO.

Materials:

e MY33-3 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
» Sterile, conical-bottom polypropylene or glass vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Analytical balance
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Procedure:
e Pre-dissolution Preparation:

o Before opening, bring the vial of MY33-3 powder to room temperature to prevent
condensation of moisture.

o Ensure that the DMSO is of high purity (anhydrous is recommended) and has been stored
properly to avoid water absorption, as this can affect compound stability and solubility.

e Weighing the Compound:

o Accurately weigh the desired amount of MY33-3 powder using an analytical balance in a
clean, sterile vial.

e Solvent Addition:

o Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing
the MY33-3 powder. Refer to the table above for the required volumes for common stock
concentrations.

¢ Dissolution:

o Tightly cap the vial and vortex thoroughly until the MY33-3 powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particles.

e Storage and Handling:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.[7]

o Store the stock solution at -20°C or -80°C.[7]

o A stock solution of MY33-3 in DMSO can be stored for up to 6 months at -80°C and for up
to 1 month at -20°C.[3][6] For shorter-term storage, the solution may be kept at 4°C for up
to 2 weeks.[6][8]
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Working Solution Preparation:

e When preparing a working solution for cell-based assays, the DMSO stock solution should
be diluted in the appropriate cell culture medium.

e Itis crucial to ensure that the final concentration of DMSO in the working solution is low
enough to not affect the cells, typically less than 0.5%.[7]

Visual Workflow

The following diagram illustrates the workflow for preparing a stock solution of MY33-3 in
DMSO.
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Caption: Workflow for preparing MY 33-3 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of MY33-3
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829981#how-to-prepare-a-stock-solution-of-my33-
3-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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